Cas no 2411220-30-7 (Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate)
Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate
-
- Inchi: 1S/C14H18FNO5S/c1-14(2,3)20-13(17)16-8-7-11-10(9-16)5-4-6-12(11)21-22(15,18)19/h4-6H,7-9H2,1-3H3
- InChI Key: RCZQTNMJBOENPZ-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1=CC=CC2=C1CCN(C(=O)OC(C)(C)C)C2)F
Computed Properties
- Exact Mass: 331.08897201 g/mol
- Monoisotopic Mass: 331.08897201 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 81.3
- Molecular Weight: 331.36
Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7473398-100mg |
tert-butyl 5-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2411220-30-7 | 95.0% | 100mg |
$342.0 | 2022-02-28 | |
| Enamine | EN300-7473398-250mg |
tert-butyl 5-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2411220-30-7 | 95.0% | 250mg |
$488.0 | 2022-02-28 | |
| Enamine | EN300-7473398-500mg |
tert-butyl 5-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2411220-30-7 | 95.0% | 500mg |
$769.0 | 2022-02-28 | |
| Enamine | EN300-7473398-1000mg |
tert-butyl 5-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2411220-30-7 | 95.0% | 1g |
$986.0 | 2022-02-28 | |
| Enamine | EN300-7473398-2500mg |
tert-butyl 5-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2411220-30-7 | 95.0% | 2500mg |
$1931.0 | 2022-02-28 | |
| Enamine | EN300-7473398-5000mg |
tert-butyl 5-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2411220-30-7 | 95.0% | 5g |
$2858.0 | 2022-02-28 | |
| Enamine | EN300-7473398-10000mg |
tert-butyl 5-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2411220-30-7 | 95.0% | 10g |
$4237.0 | 2022-02-28 | |
| Enamine | EN300-7473398-0.05g |
tert-butyl 5-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2411220-30-7 | 95.0% | 0.05g |
$312.0 | 2025-03-10 | |
| Enamine | EN300-7473398-0.1g |
tert-butyl 5-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2411220-30-7 | 95.0% | 0.1g |
$466.0 | 2025-03-10 | |
| Enamine | EN300-7473398-0.25g |
tert-butyl 5-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2411220-30-7 | 95.0% | 0.25g |
$666.0 | 2025-03-10 |
Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate
Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate: A Comprehensive Overview
The compound Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate, identified by the CAS number 2411220-30-7, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structure, which combines a tert-butyl group with a fluorosulfonyloxy substituent on an isoquinoline backbone. The isoquinoline moiety itself is a bicyclic structure that has been extensively studied for its potential in drug design and catalytic processes.
Recent studies have highlighted the importance of fluorinated compounds in modern drug discovery. The presence of the fluorosulfonyloxy group in this compound contributes to its high stability and reactivity, making it an ideal candidate for various synthetic transformations. Researchers have demonstrated that this compound can serve as an effective precursor in the synthesis of bioactive molecules, particularly those targeting complex biological pathways such as kinase inhibitors and GPCR modulators.
The synthesis of Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate involves a multi-step process that typically begins with the preparation of the isoquinoline skeleton. This is followed by functionalization at specific positions to introduce the tert-butyl and fluorosulfonyloxy groups. The use of advanced catalytic systems and precise reaction conditions ensures the high yield and purity of the final product. Recent advancements in asymmetric synthesis have further expanded the scope of this compound's applications, enabling the production of enantiomerically pure derivatives for chiral recognition studies.
In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been utilized as a building block for constructing complex molecular architectures with potential therapeutic benefits. For instance, its role in the development of novel antibiotics and anticancer agents has been explored in recent clinical trials. Additionally, its unique electronic properties make it a valuable component in organic electronics, particularly in the design of advanced materials for flexible displays and photovoltaic devices.
From a toxicological perspective, studies have indicated that Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate exhibits low toxicity under normal handling conditions. However, prolonged exposure or improper handling may pose risks to human health and the environment. As such, adherence to standard safety protocols is recommended during its synthesis and use.
Looking ahead, ongoing research continues to uncover new dimensions of this compound's utility. Collaborative efforts between academic institutions and industry partners are focused on optimizing its synthesis pathways and exploring novel applications across diverse fields. The integration of computational chemistry tools with experimental techniques is expected to further accelerate discoveries related to this compound.
In conclusion, Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing scientific research. With its versatile structure and promising applications, this compound is poised to remain at the forefront of chemical innovation for years to come.
2411220-30-7 (Tert-butyl 5-fluorosulfonyloxy-3,4-dihydro-1H-isoquinoline-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)